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Introduction to Veratraldehyde

Veratraldehyde (3,4-dimethoxybenzaldehyde) is an organic compound structurally related to benzaldehyde

and vanillin, widely employed in fragrance and flavor formulations due to its pleasantly woody aroma and

sweet vanilla-like taste. This crystalline compound typically appears as white to tan or blue-gray flakes or

solid with a characteristic sweet, warm, vanilla-like scent that is often described as more complex and

warmer than vanillin itself [1] [2] [3]. Veratraldehyde occurs naturally in various plants including

peppermint, ginger, raspberry, and Bourbon vanilla, though most commercial production occurs through

chemical synthesis from vanillin via methylation processes [4] [3].

The compound's versatile applications span perfumery, flavor formulations, cosmetics, pharmaceuticals,

and agrochemicals, making it a valuable ingredient across multiple industries. Its chemical stability and

compatibility with various formulation bases, combined with its distinctive sensory properties, have

established veratraldehyde as a key ingredient for researchers and product developers seeking to create

sophisticated vanilla notes without excessive sweetness [1] [5]. This application note provides detailed

technical information and protocols to support researchers and scientists in effectively utilizing

veratraldehyde in various product development contexts.
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Chemical Identity and Properties

Veratraldehyde possesses distinct chemical and physical characteristics that determine its application

suitability and handling requirements. The following table summarizes its key properties:

Table 1: Chemical and Physical Properties of Veratraldehyde

Property Specification Reference

CAS Number 120-14-9 [1] [2] [6]

Molecular
Formula

C₉H₁₀O₃ [1] [2] [3]

Molecular Weight 166.17-166.18 g/mol [1] [2] [3]

Boiling Point 280-281 °C [1] [2]

Melting Point 42-45 °C [2] [3]

Flash Point >113 °C [1] [3]

Appearance White to tan or blue-gray flakes or solid [2] [3]

Odor Description Sweet, woody, vanilla-like with balsamic qualities [1] [5]

Solubility Sparingly in chloroform, slightly in ethyl acetate; soluble in alcohols

and oils

[1] [3]

Refractive Index 1.5260 (estimate) [3]

Water Solubility <0.1 g/100 mL at 22°C [3]

Veratraldehyde is characterized by its high reactivity as an aldehyde, making it susceptible to oxidation

when exposed to air, gradually converting to odorless veratric acid (3,4-dimethoxybenzoic acid) [7] [3]. This

oxidative sensitivity necessitates proper storage conditions in tightly sealed containers in cool, dry places,

away from heat sources and incompatible substances [1]. The compound is soluble in alcohols and oils,
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facilitating its incorporation into various fragrance and flavor formulations, though it has limited solubility in

water [1] [3].

Perfume Applications

Veratraldehyde serves as a valuable ingredient in fragrance compositions, contributing warm, balsamic

notes that enhance complexity and longevity in various product types. Its woodsy vanilla character with

creamy facets and subtle spicy undertones makes it particularly suitable for oriental, woody, and musk-based

fragrances [1] [5]. Unlike vanillin, veratraldehyde offers greater warmth without excessive sweetness,

allowing perfumers to create sophisticated vanilla effects that avoid cloying sensations [5].

Application Guidelines and Usage Levels

Table 2: Veratraldehyde Usage in Fragrance Applications

Application
Concentration
Range

Function & Effect Compatibility Notes

Fine
Fragrance

0.1-1.0% Base note providing warm,

balsamic vanilla character;
enhances longevity

Blends well with benzyl acetate,

coumarin, anisaldehyde; creates
elegant depth without cloying

sweetness

Personal
Care
Products

0.05-0.5% Provides rich, long-lasting

scent in lotions, creams,
shampoos, soaps

Complementary to floral and

oriental compositions; may cause
discoloration in soaps similar to

vanillin

Household
Fragrances

0.01-0.2% Adds warm, comforting

vanilla notes to candles,
diffusers, air fresheners

Stable in various wax types; good

heat stability; compatible with
other woody and spice notes
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Application
Concentration
Range

Function & Effect Compatibility Notes

Perfume
Bases

0.11% average in

compounds

Creates sophisticated

vanilla and heliotrope
effects; enhances oriental

compositions

IFRA 51: No restriction for

category 4; lasts >400 hours on
smelling strip

Formulation Protocol: Oriental Fragrance Base

Objective: Create a warm, woody-oriental fragrance base with veratraldehyde as a key modifier.

Materials:

Veratraldehyde (crystalline form)
Ethanol (perfumery grade)

Complementary materials: Vanillin, benzyl acetate, coumarin, cedarwood oil, sandalwood aroma
chemicals, labdanum, and musk ketone

Procedure:

Pre-dissolution: Prepare a 10% stock solution of veratraldehyde in ethanol to ensure uniform

incorporation into the fragrance compound.

Weighing: Accurately weigh all components according to the following suggested formula:

Veratraldehyde: 0.11%
Vanillin: 0.15%

Benzyl acetate: 0.20%
Coumarin: 0.10%

Cedarwood oil: 0.25%
Sandalwood aroma chemicals: 0.30%

Labdanum: 0.15%
Musk ketone: 0.20%

Ethanol (95%) to 100%

Incorporation: Add the veratraldehyde stock solution to ethanol with gentle stirring.
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Sequential Addition: Incorporate other components in order from top to base notes, ensuring

complete dissolution between additions.

Maturation: Allow the compound to macerate for 2-4 weeks at room temperature in sealed containers

protected from light.

Filtration: Chill the matured compound in a moderate freezer overnight, then filter to remove any

precipitated material.

Evaluation: Assess odor characteristics, stability, and performance in final applications.

Technical Notes: Veratraldehyde produces excellent effects in oriental-type fragrances and woody musk

bases, functioning as a variation for or in combination with anisaldehyde [3]. The material's longevity

exceeds 400 hours on a smelling strip, contributing significant tenacity to fragrance formulations [5].

Flavor Applications

In flavor formulations, veratraldehyde serves as a versatile flavoring agent with a pleasant vanilla-like

taste profile, contributing warmth and depth to various food and beverage products. Its sweet, creamy

character with subtle woody undertones makes it valuable for creating sophisticated flavor profiles beyond

simple vanilla notes [1] [3]. The compound is particularly effective in imitation vanilla formulations, nut

flavors, and butterscotch, where it provides authentic taste characteristics without excessive sweetness [3].

Application Guidelines and Usage Levels

Table 3: Veratraldehyde Usage in Flavor Applications

Application
Category

Typical Use
Level (ppm)

Flavor Profile Contribution Regulatory Status

Baked Goods &
Confections

10-30 ppm Sweet vanilla-like flavor;
enhances creamy, buttery

notes

FEMA 3109; JECFA 877;
permitted for use as food flavor

under GB 2760
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Application
Category

Typical Use
Level (ppm)

Flavor Profile Contribution Regulatory Status

Beverages 5-15 ppm Provides warmth and depth;

subtle sweetness without
cloying aftertaste

Kosher certification available;

meets FG specifications

Dairy Products 10-25 ppm Enhances creamy perception;
complements vanilla, nut,

caramel notes

Use in accordance with good
manufacturing practices

Imitation Vanilla 20-50 ppm Serves as key component;

provides authentic vanilla
character

Natural veratraldehyde available

for clean-label applications

Formulation Protocol: Vanilla Flavor Enhancement

Objective: Enhance imitation vanilla flavor with veratraldehyde to increase complexity and depth.

Materials:

Veratraldehyde (food grade, ≥98% purity)

Vanillin (food grade)
Ethyl vanillin (food grade)

Propylene glycol (food grade)
Complementary natural extracts (optional)

Procedure:

Stock Solution Preparation: Create a premix of veratraldehyde in propylene glycol at 1%

concentration to ensure uniform distribution in the final flavor.

Component Weighing: Accurately weigh all components according to the following suggested

percentage:

Veratraldehyde: 0.002% (20 ppm in final product)

Vanillin: 0.015%
Ethyl vanillin: 0.008%
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Propylene glycol: 30%

Alcohol: 20%
Water: 45.975%

Sequential Mixing: Combine vanillin and ethyl vanillin with propylene glycol with gentle heating

(≤40°C) if necessary for complete dissolution.

Incorporation: Add the veratraldehyde stock solution to the mixture with continuous stirring.

Dilution: Gradually add alcohol and water while maintaining agitation.

Maturation: Allow the flavor to mature for 24-48 hours to ensure complete integration of

components.

Quality Assessment: Evaluate flavor profile, clarity, and stability; adjust pH if necessary.

Technical Notes: Veratraldehyde is mainly used in imitation vanilla, nut, and butterscotch flavors, and can

be incorporated into various fruit complexes for complexity [3]. The compound's concentration in finished

products typically ranges from 10 to 30 ppm, providing subtle yet impactful flavor enhancement [3]. Natural

veratraldehyde is available for applications requiring clean-label ingredients, extracted from plant sources

such as peppermint and ginger [4] [8].

Analytical Methods and Quality Control

Robust analytical methods are essential for verifying veratraldehyde quality, purity, and concentration in

various matrices. The following UHPLC-MS/MS method provides reliable quantification of veratraldehyde

and its major metabolite, veratric acid, in biological and product samples [4].

UHPLC-MS/MS Protocol for Veratraldehyde Quantification

Objective: Simultaneous determination of veratraldehyde and veratric acid in rat plasma (adaptable for

other matrices)

Materials and Equipment:

UHPLC System: Ultra-high performance liquid chromatography system
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Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI)

Chromatographic Column: Reversed C18 column (YMC-Triart C18, 50 mm × 2.0 mm, 1.9 µm)
Mobile Phase A: 0.2% formic acid in distilled water

Mobile Phase B: 0.2% formic acid in acetonitrile
Internal Standard: Cinnamaldehyde

Reference Standards: Veratraldehyde (≥98%), veratric acid (≥98%)
Sample Preparation: 0.2% formic acid in acetonitrile for protein precipitation

Method Parameters:

Column Temperature: 30°C
Injection Volume: 2 µL

Flow Rate: 0.3 mL/min
Gradient Program: Isocratic elution with mobile phase B

Total Run Time: 4.5 minutes
Ionization Mode: Positive ESI

MRM Transitions:
Veratraldehyde: m/z 167.07 → 139.00 (CE: 11)

Veratric acid: m/z 183.07 → 139.00 (CE: 11)
Internal standard: m/z 133.00 → 55.00 (CE: 11)

Sample Preparation Procedure:

Protein Precipitation: Add 300 µL of 0.2% formic acid in acetonitrile to 50 µL of plasma sample.
Vortex Mixing: Vigorously mix for 1 minute.

Centrifugation: Centrifuge at 14,000 × g for 10 minutes.
Collection: Transfer supernatant to autosampler vials for analysis.

Validation Parameters:

Linearity: 3-1000 ng/mL for veratraldehyde; 10-10,000 ng/mL for veratric acid
Correlation Coefficient (r²): ≥0.9977

Lower Limit of Quantification (LLOQ): 3 ng/mL for veratraldehyde; 10 ng/mL for veratric acid
Intra-day Precision: Within ±15%

Recovery: 94.65-104.20% for both analytes

This developed method exhibited good linearity with correlation coefficients (r²) ≥0.9977, and the lower

limits of quantification ranged from 3 to 10 ng/mL for the two analytes [4]. The method was successfully

applied to determine veratraldehyde and veratric acid in rat plasma after oral and percutaneous

administration, confirming its applicability for pharmacokinetic studies [4].
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The following diagram illustrates the metabolic pathway and analytical workflow for veratraldehyde:

In Vivo Process

Analytical Workflow

Veratraldehyde

Absorption

Oral/Percutaneous

Metabolism

Biotransformation

VeratricAcid

Oxidation

SamplePrep

Plasma Sample

UHPLCMSMS

Extracted Analytes

Quantification

MRM Detection
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Click to download full resolution via product page

Diagram 1: Veratraldehyde Metabolic Pathway and Analytical Workflow

Safety, Handling, and Regulatory Considerations

Proper safety protocols and regulatory compliance are essential when working with veratraldehyde in

research and product development. This section addresses key considerations for handling, storage, and

regulatory status.

Safety and Handling Guidelines

Personal Protective Equipment: Always wear appropriate protective gloves, eyewear, and clothing when

handling concentrated veratraldehyde to prevent skin and eye contact [1].

Ventilation Requirements: Work in well-ventilated areas or use engineering controls to prevent inhalation

of vapors or dust, particularly when handling powdered forms [1].

Storage Conditions: Store in tightly sealed containers in a cool, dry place (recommended 2-8°C), away from

heat sources, sparks, and incompatible substances [1] [2].

Stability Considerations: Veratraldehyde is air-sensitive and may oxidize to veratric acid upon prolonged

exposure to air. It is incompatible with strong oxidizing agents and strong bases [3].

Spill Management: Follow local regulations for safe disposal and spill management. Absorb small spills

with inert material and dispose of properly [1].

Toxicity and Safety Profile

Veratraldehyde's safety profile indicates that it is generally safe when handled properly and used in

recommended concentrations. Animal studies have shown that veratraldehyde may cause liver and kidney

damage at high doses, with symptoms including respiratory difficulties and seizures [7]. Literature reports
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suggest veratraldehyde may cause skin irritation, eye damage, and respiratory tract irritation in

concentrated forms [7].

A review study notes that although veratraldehyde is considered toxic at high concentrations, its usage

levels in cosmetics and food are typically low and generally do not have significant impacts on human health

[7]. Further research and evaluation are necessary to fully understand the safety profile of veratraldehyde,

particularly with long-term exposure.

Regulatory Status

Veratraldehyde complies with several international regulatory frameworks for use in fragrances, flavors,

and cosmetics:

IFRA Standards: No restrictions for category 4 (fine fragrances) under IFRA 51 standards [5]

FEMA Status: FEMA 3109 for food flavor applications [3]
JECFA Number: 877 for international food additive standards [3]

EU Compliance: Meets EU 1223/2009 requirements for cosmetic ingredients [5]
Kosher Certification: Available for food-grade material [2]

Conclusion

Veratraldehyde represents a versatile organoleptic agent with significant applications across fragrance and

flavor industries. Its distinct sensory properties - characterized by warm, woody vanilla notes with greater

complexity and less cloying sweetness than vanillin - make it particularly valuable for creating sophisticated

consumer products. The compound's chemical functionality also enables its use as an intermediate in

pharmaceutical synthesis, further expanding its utility beyond sensory applications.

Researchers and product developers should consider several key factors when incorporating veratraldehyde

into formulations. The quantitative guidelines provided in this document offer starting points for usage

levels across various applications, though specific formulations may require optimization based on overall

composition and desired sensory effects. The analytical method detailed herein provides a robust approach

for quality control and pharmacokinetic studies, ensuring accurate quantification of veratraldehyde and its

major metabolite. Additionally, adherence to safety protocols and regulatory requirements remains

essential for compliant product development across different markets.
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Future research directions for veratraldehyde include further exploration of its potential pharmaceutical

applications, particularly given its demonstrated antitumor properties in preliminary studies [7]. Additionally,

development of stabilized delivery systems to address its oxidative sensitivity could expand its application

potential in various product formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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